Cas no 1898027-36-5 (3-Bromo-5-ethyl-2-fluorobenzyl alcohol)

• Product Name: 3-Bromo-5-ethyl-2-fluorobenzyl alcohol
• CAS No: 1898027-36-5
• MF: C₉H₁₀BrFO
• MW: 233.077505588531
• MDL: MFCD30834058
• CID: 5079170
• Update Time: 2026-03-01

3-Bromo-5-ethyl-2-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-ethyl-2-fluorobenzyl alcohol

• MDL： MFCD30834058
• Inchi： 1S/C9H10BrFO/c1-2-6-3-7(5-12)9(11)8(10)4-6/h3-4,12H,2,5H2,1H3
• InChI Key： MJKJWCXNYLSCHX-UHFFFAOYSA-N
• SMILES： BrC1C(=C(CO)C=C(C=1)CC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Additional information on 3-Bromo-5-ethyl-2-fluorobenzyl alcohol

3-Bromo-5-ethyl-2-fluorobenzyl alcohol (CAS No. 1898027-36-5): A Comprehensive Overview

3-Bromo-5-ethyl-2-fluorobenzyl alcohol (CAS No. 1898027-36-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique molecular structure, plays a pivotal role in the synthesis of advanced intermediates and active pharmaceutical ingredients (APIs). With the increasing demand for fluorinated compounds and brominated derivatives in drug discovery, 3-Bromo-5-ethyl-2-fluorobenzyl alcohol has emerged as a key building block for researchers.

The molecular formula of 3-Bromo-5-ethyl-2-fluorobenzyl alcohol is C9H10BrFO, and it features a benzyl alcohol group substituted with bromine, fluorine, and an ethyl group. These functional groups contribute to its reactivity and versatility in organic synthesis. The presence of both halogen atoms (bromine and fluorine) enhances its potential for cross-coupling reactions, which are widely used in the development of new therapeutic agents. Researchers are particularly interested in its application for Suzuki-Miyaura coupling and Buchwald-Hartwig amination, two of the most prominent reactions in modern medicinal chemistry.

One of the most compelling aspects of 3-Bromo-5-ethyl-2-fluorobenzyl alcohol is its role in the synthesis of fluorinated pharmaceuticals. Fluorinated compounds are known for their ability to improve the bioavailability and metabolic stability of drugs, making them a hot topic in the pharmaceutical industry. With the rise of precision medicine and targeted therapies, the demand for such intermediates has surged. This compound is often utilized in the development of kinase inhibitors and GPCR modulators, which are critical in treating cancers and neurological disorders.

In addition to its pharmaceutical applications, 3-Bromo-5-ethyl-2-fluorobenzyl alcohol is also explored in material science. Its unique structure allows it to serve as a precursor for liquid crystals and organic electronic materials. The incorporation of fluorine atoms can significantly alter the electronic properties of materials, making them suitable for use in OLEDs (organic light-emitting diodes) and flexible displays. As the demand for high-performance materials grows, this compound is expected to play an increasingly important role in the industry.

The synthesis of 3-Bromo-5-ethyl-2-fluorobenzyl alcohol typically involves multi-step organic reactions, including halogenation and reduction processes. Researchers are continually optimizing these methods to improve yield and purity, which are critical for large-scale production. Recent advancements in flow chemistry and catalytic processes have further enhanced the efficiency of its synthesis, reducing waste and energy consumption. These innovations align with the growing emphasis on green chemistry and sustainable practices in the chemical industry.

From a market perspective, the global demand for 3-Bromo-5-ethyl-2-fluorobenzyl alcohol is driven by the expanding pharmaceutical and electronics sectors. Companies specializing in fine chemicals and custom synthesis are actively investing in the production of this compound to meet the needs of their clients. Additionally, the rise of contract research organizations (CROs) and CDMOs (contract development and manufacturing organizations) has further accelerated its adoption in drug development pipelines.

For researchers and industry professionals, understanding the properties and applications of 3-Bromo-5-ethyl-2-fluorobenzyl alcohol is essential. Its versatility and potential for innovation make it a valuable asset in both academic and industrial settings. As the scientific community continues to explore new frontiers in drug discovery and advanced materials, this compound is poised to remain at the forefront of chemical research.

In conclusion, 3-Bromo-5-ethyl-2-fluorobenzyl alcohol (CAS No. 1898027-36-5) represents a critical intermediate in modern chemistry. Its applications span across pharmaceuticals, materials science, and beyond, making it a compound of significant interest. With ongoing advancements in synthetic methodologies and growing market demand, its importance is only expected to rise in the coming years.